Cas no 188723-97-9 (N-Methyl 5-bromo-2-fluorobenzylamine)

• Product Name: N-Methyl 5-bromo-2-fluorobenzylamine
• CAS No: 188723-97-9
• MF: C₈H₉BrFN
• MW: 218.066164731979
• MDL: MFCD09046359
• CID: 1024982
• PubChem ID: 16773991
• Update Time: 2025-11-02

N-Methyl 5-bromo-2-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-fluorophenyl)-N-methylmethanamine
• (5-bromo-2-fluorophenyl)-N-methylmethanamine
• 1-(5-Bromo-2-fluorophenyl)-N-methylmethamine
• N-Methyl 5-broMo-2-fluorobenzylaMine
• DTXSID80588255
• CS-0207913
• SCHEMBL6912399
• EN300-33196
• AKOS000130483
• 188723-97-9
• N-methyl-2-fluoro-5-bromobenzyl amine
• MFCD09046359
• BS-22009
• LSLHAPSKUGGKHA-UHFFFAOYSA-N
• AM86722
• [(5-bromo-2-fluorophenyl)methyl](methyl)amine
• 5-Bromo-2-fluoro-N-methylbenzenemethanamine
• N-(5-Bromo-2-fluorobenzyl)-N-methylamine
• Benzenemethanamine, 5-bromo-2-fluoro-N-methyl-
• N-Methyl 5-bromo-2-fluorobenzylamine

• MDL： MFCD09046359
• Inchi： 1S/C8H9BrFN/c1-11-5-6-4-7(9)2-3-8(6)10/h2-4,11H,5H2,1H3
• InChI Key： LSLHAPSKUGGKHA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CNC)F

Computed Properties

• Exact Mass: 216.99000
• Monoisotopic Mass: 216.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 2.69850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-Methyl 5-bromo-2-fluorobenzylamine

N-Methyl 5-bromo-2-fluorobenzylamine (CAS No. 188723-97-9): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry and pharmaceutical intermediates, N-Methyl 5-bromo-2-fluorobenzylamine (CAS No. 188723-97-9) has emerged as a crucial compound with diverse applications. This halogenated benzylamine derivative combines the unique properties of bromine and fluorine substituents, making it particularly valuable in drug discovery, material science, and specialty chemical synthesis. Its molecular structure features a benzylamine core with strategic halogen placements that enable selective functionalization, a characteristic highly sought after in modern synthetic methodologies.

The growing interest in N-Methyl 5-bromo-2-fluorobenzylamine synthesis reflects broader trends in medicinal chemistry, where researchers increasingly focus on fluorinated pharmaceutical compounds. Recent studies highlight how the introduction of fluorine atoms can dramatically improve a drug's metabolic stability, bioavailability, and binding affinity. Simultaneously, the bromine atom at the 5-position serves as an excellent handle for further derivatization through various cross-coupling reactions, making this compound a versatile scaffold for library development in drug discovery programs.

From a commercial perspective, the demand for 188723-97-9 suppliers has seen steady growth, particularly from contract research organizations and academic laboratories engaged in high-throughput screening projects. The compound's stability under standard storage conditions and its compatibility with numerous reaction conditions contribute to its popularity as a building block chemical. Manufacturers typically offer N-Methyl 5-bromo-2-fluorobenzylamine in various purity grades (98% to 99.5%), with packaging options ranging from gram quantities for research use to kilogram scales for process development.

Recent advancements in catalyzed amination reactions and halogen exchange methodologies have opened new synthetic routes to access 5-bromo-2-fluorobenzylamine derivatives. These developments address common challenges in the preparation of such compounds, including regioselectivity control and byproduct formation. The N-methyl group in this particular derivative offers additional advantages in terms of metabolic stability compared to its primary amine counterparts, a factor that significantly impacts its utility in medicinal chemistry applications.

Analytical characterization of N-Methyl 5-bromo-2-fluorobenzylamine typically involves a combination of techniques, including HPLC purity analysis, mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. The distinctive 1H NMR pattern of this compound, featuring characteristic aromatic proton signals and methyl group resonance, serves as a reliable fingerprint for quality control purposes. These analytical protocols ensure batch-to-batch consistency, which is crucial for research reproducibility and process scale-up activities.

In material science applications, researchers have explored the use of N-Methyl 5-bromo-2-fluorobenzylamine as a precursor for functionalized polymers and liquid crystal materials. The electron-withdrawing effects of the halogen substituents influence the electronic properties of resulting materials, enabling fine-tuning of optical and electronic characteristics. This adaptability makes the compound valuable in developing advanced materials for optoelectronic devices and specialty coatings.

The safety profile of 188723-97-9 follows standard handling procedures for organic amine compounds, requiring appropriate personal protective equipment and ventilation in laboratory settings. While not classified as highly hazardous, proper storage away from strong oxidizers and in cool, dry conditions helps maintain its stability over extended periods. Material Safety Data Sheets (MSDS) from reputable suppliers provide detailed handling guidelines specific to this chemical entity.

Looking toward future applications, the unique structural features of N-Methyl 5-bromo-2-fluorobenzylamine position it as a potential candidate for developing PET imaging probes and targeted therapeutics. The bromine atom offers a potential site for isotopic labeling or further functionalization, while the fluorine atom could contribute to blood-brain barrier penetration in CNS-targeted drugs. These emerging applications continue to drive innovation in synthetic approaches to this valuable compound.

For researchers sourcing N-Methyl 5-bromo-2-fluorobenzylamine, quality verification through certificate of analysis review and supplier reputation assessment remains crucial. The compound's purity significantly impacts its performance in sensitive applications, particularly in pharmaceutical intermediate synthesis. Leading suppliers often provide additional technical support, including custom synthesis capabilities and scale-up services for development projects requiring larger quantities of this specialty chemical.